Cas no 78010-42-1 (Decahydro-2,8,4,6-(epibutane[1,2,3,4]tetrayl)naphthalene-1-carboxylic acid)

Decahydro-2,8,4,6-(epibutane[1,2,3,4]tetrayl)naphthalene-1-carboxylic acid structure

78010-42-1 structure

Product Name:Decahydro-2,8,4,6-(epibutane[1,2,3,4]tetrayl)naphthalene-1-carboxylic acid

CAS No:78010-42-1

Molecular Formula:C₁₅H₂₀O₂

Molecular Weight:232.318104743958

CID:6397037

PubChem ID:12651136

Decahydro-2,8,4,6-(epibutane[1,2,3,4]tetrayl)naphthalene-1-carboxylic acid Properties

Names and Identifiers

- Decahydro-3,5,1,7-[1,2,3,4]butanetetraylnaphthalene-2-carboxylic acid
- 78010-42-1
- pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid
- EN300-7500004
- Decahydro-2,8,4,6-(epibutane[1,2,3,4]tetrayl)naphthalene-1-carboxylic acid
- InChIKey： ITYGSFVLZZPKCH-UHFFFAOYSA-N
- Inchi： 1S/C15H20O2/c16-15(17)13-7-4-9-8-1-6-2-11(9)14(13)12(3-6)10(8)5-7/h6-14H,1-5H2,(H,16,17)
- SMILES： OC(C1C2CC3C4CC5CC3C1C(C5)C4C2)=O

Computed Properties

Exact Mass: 232.146329876g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 232.146329876g/mol
Heavy Atom Count: 17
Complexity: 380
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Boiling Point: 354.4±10.0 °C(Predicted)
Melting Point: 165.2-166 °C(Solvent: Benzene)
pka: 4.69±0.20(Predicted)
Density: 1.257±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Decahydro-2,8,4,6-(epibutane[1,2,3,4]tetrayl)naphthalene-1-carboxylic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0290DF-50mg	pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylicacid	78010-42-1	95%	50mg	$957.00	2024-04-21
Aaron	AR0290LR-50mg	pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylicacid	78010-42-1	95%	50mg	$1021.00
Enamine	EN300-7500004-0.05g	pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecane-3-carboxylic acid	78010-42-1	95%	0.05g	$724.0	2024-05-23

Decahydro-2,8,4,6-(epibutane[1,2,3,4]tetrayl)naphthalene-1-carboxylic acid Related Literature

1. Suitability of alkyne donor-π-donor-π-donor scaffolds for electrofluorochromic and electrochromic use†

Kacper Muras,Heather L. Filiatrault,W. G. Skene J. Mater. Chem. C, 2022,10, 3691-3703
2. New synthetic strategies leading to [RNPNR]− anions and the isolation of the [P(Nt-Bu)3]3− trianion†

Jan Vrána,Roman Jambor,Aleš Růžička,Libor Dostál Dalton Trans., 2018,47, 8434-8441
3. Water-assisted self-assembly of harmonic single and triple helices in a polymeric coordination complex

Gareth O. Lloyd,Jerry L. Atwood,Leonard J. Barbour Chem. Commun., 2005, 1845-1847
4. 3D hierarchical CuO mesocrystals from ionic liquid precursors: towards better electrochemical performance for Li-ion batteries†

Hui Huang,Songhua Xiao,Gang Zhou,Qiuhong Li,Taihong Wang J. Mater. Chem. A, 2016,4, 8402-8411
5. Tuning triboelectric and energy harvesting properties of dielectric elastomers via dynamic ionic crosslinks†

Runan Zhang,Alan M. Wemyss,Mohamed A. Elbanna,Ellen L. Heeley,Mustafa Arafa,Chris Bowen,Shifeng Wang,Xueyu Geng,Chaoying Wan Mater. Adv., 2022,3, 4213-4226
6. A multi-scale approach of the mechanisms underlying exopolysaccharide auto-organization in the Proteus mirabilis extracellular matrix†

Élodie Lahaye,Yun Qin,Thierry Aubry,Olivier Sire Analyst, 2014,139, 4879-4886
7. Influence of climate and biological variables on temporal trends of persistent organic pollutants in Arctic char and ringed seals from Greenland†

Katrin Vorkamp,Igor Eulaers,Rune Dietz Environ. Sci.: Processes Impacts, 2020,22, 993-1005
8. An on-demand micro/nano-convertible channel using an elastomeric nanostructure for multi-purpose use†

Seong Kyung Hong,Minsoo Lee,Geunbae Lim Lab Chip, 2019,19, 2958-2965
9. 9.63% efficient flexible Cu2ZnSn(S,Se)4 solar cells fabricated via scalable doctor-blading under ambient conditions†

Yaohua Mai,Guowei Yang J. Mater. Chem. A, 2021,9, 25062-25072
10. Mechanism of the hydroxyl radical oxidation of methacryloyl peroxynitrate (MPAN) and its pathway toward secondary organic aerosol formation in the atmosphere†

Tran B. Nguyen,Kelvin H. Bates,John D. Crounse,Rebecca H. Schwantes,Xuan Zhang,Henrik G. Kjaergaard,Jason D. Surratt,Peng Lin,Alexander Laskin Phys. Chem. Chem. Phys., 2015,17, 17914-17926

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